5-(4-(Trifluoromethyl)phenyl)-3-aminoisoxazole

• Molecular Formula: C10H7F3N2O
• Molecular Weight: 228.17 g/mol
• IUPAC Name: 5-[4-(trifluoromethyl)phenyl]-1,2-oxazol-3-amine
• InChI: InChI=1S/C10H7F3N2O/c11-10(12,13)7-3-1-6(2-4-7)8-5-9(14)15-16-8/h1-5H,(H2,14,15)
• InChI Key: IQMLJYWQRTVYSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)N)C(F)(F)F

Description

5-(4-(Trifluoromethyl)phenyl)-3-aminoisoxazole is a useful research compound. Its molecular formula is C10H7F3N2O and its molecular weight is 228.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Trifluoromethyl)phenyl)-3-methoxyacrylonitrile plus 3-(4-(trifluoromethyl)phenyl)-3,3-dimethoxypropionitrile (1330 grams as a mixture) and hydroxylamine.HCl (1180 grams) were dissolved in methanol and chilled to 20° C. in an ice-bath. Next sodium methylate (1890 grams) was added portion-wise over a one and one-half hour period keeping the temperature between 20°-30° C. The reaction mixture was then heated to reflux for about 17 hours and then cooled to 40° C. and filtered. After the filtrate was stripped and poured into ice-water with stirring, a light yellow solid precipitate formed which was filtered and identified by NMR analysis as the desired product, yield 994 grams.